Cas no 124649-67-8 (Methyl (2S,3R)-2,3-Dihydroxy-3-phenylpropanoate)
124649-67-8 structure
Product Name:Methyl (2S,3R)-2,3-Dihydroxy-3-phenylpropanoate
CAS No:124649-67-8
MF:C10H12O4
MW:196.199883460999
CID:103701
PubChem ID:24871856
Update Time:2025-04-18
Methyl (2S,3R)-2,3-Dihydroxy-3-phenylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- (2S,3R)-Methyl 2,3-dihydroxy-3-phenylpropanoate
- Benzenepropanoic acid, a,b-dihydroxy-, methyl ester, (aS,bR)-
- Methyl (2S,3R)-(-)-2,3-Dihydroxy-3-Phenylpropionate
- Methyl (2S,3R)-2,3-Dihydroxy-3-phenylpropanoate
- METHYL (2S,3R)-2,3-DIHYDROXY-3-PHENYLPROPIONATE
- Methyl (2S,3R)-()-2,3-dihydroxy-3-phenylpropionate
- Methyl (2S,3R)-(?)-2,3-dihydroxy-3-phenylpropionate
- methyl (2S,3R)-(-)-2,3-dihydroxy-3-phenyl-propion
- SCHEMBL6874324
- AS-80074
- J-005105
- 124649-67-8
- DTXSID50431042
- Methyl (2S,3R)-(-)-2,3-dihydroxy-3-phenylpropionate, 99%
- IXDRYSIPXMREGK-BDAKNGLRSA-N
- Benzenepropanoic acid, alpha,beta-dihydroxy-, methyl ester, (alphaS,betaR)-
- Methyl(2S,3R)-(-)-2,3-dihydroxy-3-phenylpropionate
-
- MDL: MFCD09865001
- Inchi: 1S/C10H12O4/c1-14-10(13)9(12)8(11)7-5-3-2-4-6-7/h2-6,8-9,11-12H,1H3/t8-,9+/m1/s1
- InChI Key: IXDRYSIPXMREGK-BDAKNGLRSA-N
- SMILES: O[C@H](C1C=CC=CC=1)[C@@H](C(=O)OC)O
Computed Properties
- Exact Mass: 196.07400
- Monoisotopic Mass: 196.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.3
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- Color/Form: solid
- Density: 1.266
- Melting Point: 85-88 °C (lit.)
- Boiling Point: 345.2°Cat760mmHg
- Flash Point: 136.6°C
- Refractive Index: 1.557
- PSA: 66.76000
- LogP: 0.25390
- Optical Activity: [α]21/D −10°, c = 1 in chloroform
- Solubility: Not determined
Methyl (2S,3R)-2,3-Dihydroxy-3-phenylpropanoate Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
Methyl (2S,3R)-2,3-Dihydroxy-3-phenylpropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019114621-5g |
(2S,3R)-Methyl 2,3-dihydroxy-3-phenylpropanoate |
124649-67-8 | 95% | 5g |
$915.20 | 2023-09-03 | |
| TRC | M301720-100mg |
Methyl (2S,3R)-2,3-Dihydroxy-3-phenylpropanoate |
124649-67-8 | 100mg |
$75.00 | 2023-05-18 | ||
| TRC | M301720-250mg |
Methyl (2S,3R)-2,3-Dihydroxy-3-phenylpropanoate |
124649-67-8 | 250mg |
$110.00 | 2023-05-18 | ||
| TRC | M301720-500mg |
Methyl (2S,3R)-2,3-Dihydroxy-3-phenylpropanoate |
124649-67-8 | 500mg |
$178.00 | 2023-05-18 | ||
| TRC | M301720-1g |
Methyl (2S,3R)-2,3-Dihydroxy-3-phenylpropanoate |
124649-67-8 | 1g |
$ 240.00 | 2022-06-04 | ||
| TRC | M301720-2.5g |
Methyl (2S,3R)-2,3-Dihydroxy-3-phenylpropanoate |
124649-67-8 | 2.5g |
$684.00 | 2023-05-18 | ||
| TRC | M301720-5g |
Methyl (2S,3R)-2,3-Dihydroxy-3-phenylpropanoate |
124649-67-8 | 5g |
$1258.00 | 2023-05-18 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 482927-1G |
Methyl (2S,3R)-2,3-Dihydroxy-3-phenylpropanoate |
124649-67-8 | 99% | 1G |
¥1615.66 | 2022-02-24 | |
| TRC | M301720-1000mg |
Methyl (2S,3R)-2,3-Dihydroxy-3-phenylpropanoate |
124649-67-8 | 1g |
$293.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-228474-1 g |
Methyl (2S,3R)-(-)-2,3-dihydroxy-3-phenylpropionate, |
124649-67-8 | 1g |
¥1,632.00 | 2023-07-10 |
Methyl (2S,3R)-2,3-Dihydroxy-3-phenylpropanoate Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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